Cas no 16666-80-1 (Phosphorane,(1-methylethylidene)triphenyl-)

• Product Name: Phosphorane,(1-methylethylidene)triphenyl-
• CAS No: 16666-80-1
• MF: C₂₁H₂₁P
• MW: 304.365206480026
• CID: 160062
• PubChem ID: 140117
• Update Time: 2025-04-19

Phosphorane,(1-methylethylidene)triphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphorane,(1-methylethylidene)triphenyl-
• ISOPROPYLIDENETRIPHENYLPHOSPHORANE
• triphenyl(propan-2-ylidene)-λ⁵-phosphane
• triphenylisopropylidene phosphorane
• AKOS015904360
• (1-methylethylidene)(triphenyl)phosphorane
• Phosphorane, (1-methylethylidene)triphenyl-
• Triphenyl(propan-2-ylidene)-l5-phosphane
• KNWIYLJZVYHGDV-UHFFFAOYSA-N
• 16666-80-1
• DTXSID50168149
• triphenyl(propan-2-ylidene)-lambda5-phosphane
• SCHEMBL5568513

• Inchi： 1S/C21H21P/c1-18(2)22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17H,1-2H3
• InChI Key： KNWIYLJZVYHGDV-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C)C

Computed Properties

• Exact Mass: 304.13823
• Monoisotopic Mass: 304.138087668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0